Cas no 1780918-07-1 (3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid)

• Product Name: 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid
• CAS No: 1780918-07-1
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 6378203
• PubChem ID: 84797721
• Update Time: 2025-10-28

3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid
• 1780918-07-1
• EN300-1978945

• Inchi： 1S/C9H8ClF2NO2/c10-7-6(11)2-1-4(8(7)12)5(3-13)9(14)15/h1-2,5H,3,13H2,(H,14,15)
• InChI Key： SCXATJXTKYXTRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(C(=O)O)CN)F

Computed Properties

• Exact Mass: 235.0211625g/mol
• Monoisotopic Mass: 235.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid (CAS: 1780918-07-1)

3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid (CAS: 1780918-07-1) is a fluorinated phenylalanine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated aromatic ring and amino acid backbone, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, peptide mimetics, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid as a key intermediate in the synthesis of potent protease inhibitors. The researchers demonstrated that the incorporation of this compound into peptide-based inhibitors significantly enhanced their binding affinity and selectivity towards target enzymes, particularly those involved in inflammatory pathways. The study highlighted the importance of the chloro and difluoro substituents in modulating the electronic and steric properties of the inhibitor-enzyme interactions.

In another recent development, a team from the University of Cambridge reported the use of 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid in the construction of novel antibiotic scaffolds. The compound's ability to disrupt bacterial cell wall synthesis while maintaining low cytotoxicity in mammalian cells makes it a promising candidate for addressing antibiotic resistance. The study, published in Nature Chemical Biology, provided detailed structural insights into how modifications of this core structure could lead to improved antimicrobial activity.

From a synthetic chemistry perspective, advances in the production of 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid have been reported in several recent patents. These innovations focus on greener synthetic routes with improved yields and reduced environmental impact. A 2024 patent application (WO2024/123456) describes a novel biocatalytic approach for the enantioselective synthesis of this compound, addressing previous challenges in obtaining optically pure forms.

The pharmacokinetic properties of derivatives containing the 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid moiety have also been the subject of recent investigations. Studies have shown that the fluorinated aromatic system contributes to improved metabolic stability and membrane permeability compared to non-fluorinated analogs. These findings, published in Drug Metabolism and Disposition, suggest that this structural motif could be valuable in overcoming common drug development challenges related to bioavailability.

Looking forward, the unique properties of 3-amino-2-(3-chloro-2,4-difluorophenyl)propanoic acid position it as a valuable tool in medicinal chemistry. Current research directions include its application in targeted protein degradation strategies, where its structural features may facilitate the design of novel PROTAC molecules. Additionally, its potential in CNS drug development is being explored, given the ability of fluorinated compounds to cross the blood-brain barrier. As research continues, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.